2-(4-bromophenyl)-2-oxoethyl 4-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino}-4-oxobutanoate

• IUPAC Name: [2-(4-bromophenyl)-2-oxoethyl] 4-[[4-(4-methylphenyl)-1,3-thiazol-2-yl]amino]-4-oxobutanoate
• InChI: InChI=1S/C22H19BrN2O4S/c1-14-2-4-15(5-3-14)18-13-30-22(24-18)25-20(27)10-11-21(28)29-12-19(26)16-6-8-17(23)9-7-16/h2-9,13H,10-12H2,1H3,(H,24,25,27)
• InChI Key: HMLFZCPHTODYOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCC(=O)OCC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C22H19BrN2O4S
• Molecular Weight: 487.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a bromophenyl group, a thiazole ring, and an ester group. These functional groups could potentially give the compound various chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromophenyl group could be introduced through electrophilic aromatic substitution. The thiazole ring could be formed through a condensation reaction. The ester group could be formed through a Fischer esterification.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The bromophenyl group is a benzene ring with a bromine atom attached, which is electron-withdrawing and could potentially affect the reactivity of the compound. The thiazole ring is a heterocyclic ring containing both sulfur and nitrogen atoms. The ester group contains a carbonyl group and an ether group.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the functional groups present. The bromophenyl group could undergo reactions typical of halobenzenes, such as nucleophilic aromatic substitution. The thiazole ring could participate in reactions typical of heterocycles. The ester group could undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the bromine atom could increase the compound’s density and boiling point compared to similar compounds without a bromine atom.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it could interact with biological targets in the body. The bromophenyl group, thiazole ring, and ester group could each interact with different targets.

Future Directions

The study and development of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this compound.